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Compound of Interest

Compound Name: vU0364289

Cat. No.: B15620034

Despite a comprehensive search of scientific literature and patent databases, no specific in
vivo dosage information for the M1 positive allosteric modulator (PAM) VU0364289 in mouse
models is publicly available.

Researchers, scientists, and drug development professionals are advised that detailed
application notes and protocols for the in vivo use of VU0364289 in mice cannot be constructed
at this time due to the absence of published preclinical data.

Our extensive investigation included searches for:

In vivo studies of VU0364289 in mice

Dosage information for VU0364289 in mouse models of neurological disorders

Administration protocols and pharmacokinetic data for VU0364289 in vivo

Preclinical data packages or patents detailing the in vivo characterization of VU0364289

While information exists for other M1 PAMs, some of which are structurally or functionally
related to the broader class of molecules, this information cannot be responsibly extrapolated
to provide specific dosage and protocol recommendations for VU0364289. The in vivo activity,
efficacy, and safety of a compound are highly specific and dependent on its unique chemical
structure and pharmacokinetic profile.
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For researchers interested in the in vivo application of M1 PAMs, it is recommended to consult
literature on compounds with published preclinical data, such as VU0453595, MK-7622, PF-
06764427, and VU0486846, to gain a general understanding of the dose ranges and
experimental designs typically employed for this class of modulators. However, any in vivo work
with VU0364289 would require de novo dose-ranging and toxicology studies to determine a
safe and effective dosage window.

It is crucial for the scientific community to await the publication of peer-reviewed data from the
developing entity or academic laboratories that may have synthesized and tested this
compound in preclinical models. Without such foundational data, any attempt to provide
dosage and protocol information would be speculative and could lead to inaccurate and
potentially harmful experimental practices.

 To cite this document: BenchChem. [No Publicly Available Data on VU0364289 Dosage for
In Vivo Mouse Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620034#vu0364289-dosage-for-in-vivo-mouse-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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